Benzoic acid, 3-[[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]amino]-

• CAS No.: 123984-67-8
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 3-[(2-benzyl-3-sulfanylpropanoyl)amino]benzoic acid
• InChI: InChI=1S/C17H17NO3S/c19-16(14(11-22)9-12-5-2-1-3-6-12)18-15-8-4-7-13(10-15)17(20)21/h1-8,10,14,22H,9,11H2,(H,18,19)(H,20,21)
• InChI Key: SUKNXYMRQLQQMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CS)C(=O)NC2=CC=CC(=C2)C(=O)O

Description

Benzoic acid, 3-[[2-(mercaptomethyl)-1-oxo-3-phenylpropyl]amino]- is a useful research compound. Its molecular formula is C17H17NO3S and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-[(2-acetylthiomethyl-3-phenylpropionyl)-amino]benzoate (6.37 g) is dissolved in methanol (100 ml), and thereto is added 1 N aqueous sodium hydroxide solution (49.5 ml) under ice cooling, and the mixture is stirred for 2 hours under nitrogen. After stirring further at room temperature overnight, the reaction mixture is acidified with saturated aqueous citric acid solution, and methanol is distilled off under reduced pressure. To the residue is added water (50 ml), and the mixture is extracted with ethyl acetate. The extract is washed with saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and the solvent is distilled off under reduced pressure. The residue is purified by a medium pressure column chromatography with CHP-20P (eluant, water-acetonitrile). The fractions containing the desired compound are collected and concentrated under reduced pressure, and the precipitates are separated by filtration to give the title compound (4 g).